Cas no 87087-35-2 (3-(Trifluoromethyl)Cinnamic acid methyl ester)

3-(Trifluoromethyl)Cinnamic acid methyl ester is a fluorinated cinnamate derivative with the molecular formula C₁₁H₉F₃O₂. This compound features a trifluoromethyl group at the meta position of the phenyl ring, enhancing its electronic and steric properties. The ester functional group improves solubility in organic solvents, making it suitable for synthetic applications. Its structural characteristics lend utility as an intermediate in pharmaceuticals, agrochemicals, and materials science, particularly in the synthesis of bioactive molecules or fluorinated polymers. The trifluoromethyl group contributes to increased metabolic stability and lipophilicity, which can be advantageous in medicinal chemistry. The compound is typically handled under standard laboratory conditions, requiring protection from light and moisture for prolonged storage.

3-(Trifluoromethyl)Cinnamic acid methyl ester structure

87087-35-2 structure

Product Name:3-(Trifluoromethyl)Cinnamic acid methyl ester

CAS No:87087-35-2

MF:C₁₁H₉F₃O₂

MW:230.183173894882

CID:1119885

PubChem ID:5314585

Update Time:2025-05-28

3-(Trifluoromethyl)Cinnamic acid methyl ester Chemical and Physical Properties

Names and Identifiers

- 3-(Trifluoromethyl)Cinnamic acid methyl ester
- Methyl (2E)-3-[3-(trifluoromethyl)phenyl]acrylate
- Methyl 3-[3-(trifluoromethyl)phenyl]-2-propenoate (ACI)
- AKOS017259730
- Methyl 3-(3-(trifluoromethyl)phenyl)acrylate
- DTXSID001210220
- Methyl (2E)-3-[3-(trifluoromethyl)phenyl]-2-propenoate
- methyl (E)-3-[3-(trifluoromethyl)phenyl]prop-2-enoate
- ghl.PD_Mitscher_leg0.718
- ZQAIZQSBGPNEEN-AATRIKPKSA-N
- (2E)-3-[3-(Trifluoromethyl)phenyl]-2-propenoic acid methyl ester
- EN300-1453742
- CS-0037422
- 104201-66-3
- (E)-Methyl3-(3-(trifluoromethyl)phenyl)acrylate
- MFCD08704704
- 2-Propenoic acid, 3-[3-(trifluoromethyl)phenyl]-, methyl ester, (E)-
- (E)-Methyl 3-(3-(trifluoromethyl)phenyl)acrylate
- SCHEMBL12677375
- methyl (2E)-3-[3-(trifluoromethyl)phenyl]prop-2-enoate
- 2-Propenoic acid, 3-[3-(trifluoromethyl)phenyl]-, methyl ester
- 87087-35-2
- AS-72403
- Inchi： 1S/C11H9F3O2/c1-16-10(15)6-5-8-3-2-4-9(7-8)11(12,13)14/h2-7H,1H3
- InChI Key： ZQAIZQSBGPNEEN-UHFFFAOYSA-N
- SMILES： O=C(C=CC1C=C(C(F)(F)F)C=CC=1)OC

Computed Properties

Exact Mass: 230.05546401g/mol
Monoisotopic Mass: 230.05546401g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 271
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 26.3Å²

Experimental Properties

Density: 1.251±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 265.7±35.0 ºC (760 Torr),
Flash Point: 98.7±18.2 ºC,
Solubility: Very slightly soluble (0.23 g/l) (25 º C),

3-(Trifluoromethyl)Cinnamic acid methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019112887-5g	Methyl 3-(3-(trifluoromethyl)phenyl)acrylate	87087-35-2	95%	5g	$1193.05	2023-08-31
TRC	T220140-250mg	3-(Trifluoromethyl)cinnamic acid methyl ester	87087-35-2		250mg	$ 50.00	2022-06-03
TRC	T220140-500mg	3-(Trifluoromethyl)cinnamic acid methyl ester	87087-35-2		500mg	$ 80.00	2022-06-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1853562-100mg	Methyl 3-[3-(trifluoromethyl)phenyl]-2-propenoate	87087-35-2	98%	100mg	￥94.00	2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1853562-250mg	Methyl 3-[3-(trifluoromethyl)phenyl]-2-propenoate	87087-35-2	98%	250mg	￥120.00	2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1853562-1g	Methyl 3-[3-(trifluoromethyl)phenyl]-2-propenoate	87087-35-2	98%	1g	￥326.00	2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1853562-5g	Methyl 3-[3-(trifluoromethyl)phenyl]-2-propenoate	87087-35-2	98%	5g	￥980.00	2024-04-27
Ambeed	A410487-100mg	Methyl 3-(3-(trifluoromethyl)phenyl)acrylate	87087-35-2	95%	100mg	$9.0	2024-04-16
Ambeed	A410487-250mg	Methyl 3-(3-(trifluoromethyl)phenyl)acrylate	87087-35-2	95%	250mg	$14.0	2024-04-16
Ambeed	A410487-1g	Methyl 3-(3-(trifluoromethyl)phenyl)acrylate	87087-35-2	95%	1g	$35.0	2024-04-16

3-(Trifluoromethyl)Cinnamic acid methyl ester Production Method

Production Method 1

401-81-0

87087-35-2

Reaction Conditions

1.1 Reagents: Triethylamine , Hydrogen Catalysts: Sodium acetate , Palladium , 2,4,6-Tris[(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluorodecyl)thio]-1,3,… Solvents: Acetonitrile ; 6 h, 100 °C; cooled

Reference

Perfluoro-tagged, phosphine-free palladium nanoparticles supported on silica gel: application to alkynylation of aryl halides, Suzuki-Miyaura cross-coupling, and Heck reactions under aerobic conditions

Bernini, Roberta; et al, Green Chemistry, 2010, 12(1), 150-158

Production Method 2

454-89-7

141-82-2

87087-35-2

Reaction Conditions

1.1 Reagents: Piperidine Solvents: Pyridine ; 5 h, reflux; reflux → 35 °C
1.2 Reagents: Water ; 1 h, 0 - 5 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; 30 min, pH 1.3 - 1.5, 25 - 35 °C
2.1 Reagents: Hydrochloric acid Solvents: Methanol ; 4 h, 65 - 70 °C
2.2 Reagents: Sodium hydroxide Solvents: Water ; 5 - 10 °C; 30 min, pH 7 - 8, 15 - 20 °C

Reference

A process for preparing N-[1-(R)(-)-(1-naphthyl)ethyl]-3-[3-(trifluoromethyl)phenyl]-1-aminopropane and pharmaceutically acceptable salts thereof

Anonymous, IP.com Journal, 2011, 11,

Production Method 3

401-81-0

87087-35-2

Reaction Conditions

1.1 Reagents: Silver acetate Catalysts: Palladium diacetate Solvents: Acetic acid ; 6 - 12 h, 110 °C

Reference

Native carboxyl group-assisted C-H acetoxylation of hydrocinnamic and phenylacetic acids

Wang, Xinchao; et al, Chemical Communications (Cambridge, 2022, 58(32), 4993-4996

Production Method 4

401-78-5

87087-35-2

Reaction Conditions

1.1 Catalysts: Palladium diacetate , Ethanesulfonic acid, 2-[[2-(3-pyridinyl)ethyl]amino]-, sodium salt (1:1) Solvents: Water ; 3 h, rt

Reference

Sodium 2-(2-pyridin-3-ylethylamino)ethanesulfonate: an efficient ligand and base for palladium-catalyzed Heck reaction in aqueous media

Pawar, Shivaji S.; et al, Tetrahedron Letters, 2008, 49(27), 4252-4255

Production Method 5

779-89-5

87087-35-2

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Methanol ; 4 h, 65 - 70 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; 5 - 10 °C; 30 min, pH 7 - 8, 15 - 20 °C

Reference

A process for preparing N-[1-(R)(-)-(1-naphthyl)ethyl]-3-[3-(trifluoromethyl)phenyl]-1-aminopropane and pharmaceutically acceptable salts thereof

Anonymous, IP.com Journal, 2011, 11,

Production Method 6

454-89-7

2605-67-6

87087-35-2

Reaction Conditions

1.1 Solvents: Dichloromethane ; 3 d

Reference

Photodriven Transfer Hydrogenation of Olefins

Leow, Dasheng; et al, European Journal of Organic Chemistry, 2014, 2014(33), 7347-7352

3-(Trifluoromethyl)Cinnamic acid methyl ester Raw materials

3-(Trifluoromethyl)Cinnamic acid methyl ester Preparation Products

3-(Trifluoromethyl)Cinnamic acid methyl ester (87087-35-2)

3-(Trifluoromethyl)Cinnamic acid methyl ester Related Literature

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Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
4. Ester-directed orthogonal dual C–H activation and ortho aryl C–H alkenylation via distal weak coordination†

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